Cas no 6462-02-8 (Benzene, 1,1'-sulfonylbis[4-chloro-3,5-dinitro-)

• Product Name: Benzene, 1,1'-sulfonylbis[4-chloro-3,5-dinitro-
• CAS No: 6462-02-8
• MF: C₁₂H₄Cl₂N₄O₁₀S
• MW: 467.15195941925
• CID: 420952
• PubChem ID: 71379408
• Update Time: 2025-04-19

Benzene, 1,1'-sulfonylbis[4-chloro-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-sulfonylbis[4-chloro-3,5-dinitro-
• DTXSID40801977
• 6462-02-8
• 1,1'-Sulfonylbis(4-chloro-3,5-dinitrobenzene)

• Inchi： 1S/C12H4Cl2N4O10S/c13-11-7(15(19)20)1-5(2-8(11)16(21)22)29(27,28)6-3-9(17(23)24)12(14)10(4-6)18(25)26/h1-4H
• InChI Key： HWXQQNZEFKFTHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])S(C1C=C(C(=C(C=1)[N+](=O)[O-])Cl)[N+](=O)[O-])(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 465.90262
• Monoisotopic Mass: 465.9025189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 226Ų

Experimental Properties

• PSA: 206.7